Cas no 1804502-02-0 (Ethyl 2-aminomethyl-5-chloro-4-cyanobenzoate)

• Product Name: Ethyl 2-aminomethyl-5-chloro-4-cyanobenzoate
• CAS No: 1804502-02-0
• MF: C₁₁H₁₁ClN₂O₂
• MW: 238.670241594315
• CID: 4948752
• Update Time: 2025-10-21

Ethyl 2-aminomethyl-5-chloro-4-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-aminomethyl-5-chloro-4-cyanobenzoate

• Inchi： 1S/C11H11ClN2O2/c1-2-16-11(15)9-4-10(12)8(6-14)3-7(9)5-13/h3-4H,2,5,13H2,1H3
• InChI Key： NFEGFRMIBSWMHG-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CC(CN)=C(C(=O)OCC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• XLogP3: 1.3
• Topological Polar Surface Area: 76.1

Additional information on Ethyl 2-aminomethyl-5-chloro-4-cyanobenzoate

Comprehensive Overview of Ethyl 2-aminomethyl-5-chloro-4-cyanobenzoate (CAS No. 1804502-02-0)

Ethyl 2-aminomethyl-5-chloro-4-cyanobenzoate (CAS No. 1804502-02-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its chloro, cyano, and aminomethyl functional groups, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel bioactive molecules and small-molecule drugs.

The compound's molecular structure, featuring a benzoate core, allows for versatile reactivity, enabling modifications that align with modern green chemistry principles. As sustainability becomes a focal point in chemical synthesis, Ethyl 2-aminomethyl-5-chloro-4-cyanobenzoate is being studied for its compatibility with eco-friendly catalysts and solvent-free reactions. This aligns with the growing demand for sustainable synthesis methods, a topic frequently searched in academic and industrial databases.

In the context of drug discovery, this compound's 2-aminomethyl moiety is of particular interest. It serves as a key building block for heterocyclic compounds, which are prevalent in FDA-approved drugs. Recent publications highlight its role in the synthesis of kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, addressing trending research areas like targeted cancer therapies and neurodegenerative disease treatments. Such applications resonate with current searches for "next-generation pharmaceutical intermediates" and "precision medicine scaffolds."

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing CAS No. 1804502-02-0, ensuring purity and consistency for research use. The compound's stability under various pH conditions also makes it a candidate for prodrug development, another hot topic in pharmacokinetics optimization. These attributes are frequently queried in patent databases and material science forums.

From an industrial perspective, scalability and cost-efficiency are paramount. Ethyl 2-aminomethyl-5-chloro-4-cyanobenzoate has demonstrated feasibility in multi-gram syntheses, with yields optimized via microwave-assisted reactions—a technique gaining traction in process chemistry circles. This addresses common search queries like "high-yield synthetic routes" and "time-efficient chemical production."

In summary, Ethyl 2-aminomethyl-5-chloro-4-cyanobenzoate (CAS No. 1804502-02-0) represents a nexus of innovation in synthetic and applied chemistry. Its structural versatility, coupled with alignment to industry trends and research priorities, ensures its relevance in advancing both academic and commercial scientific endeavors.